Cas no 33469-11-3 (Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-)

Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-, is a versatile heterocyclic compound featuring a benzonitrile core substituted with a trifluoromethyl-imidazole moiety. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical synthesis. Its imidazole ring contributes to strong coordination and binding capabilities, useful in catalysis and material science applications. The nitrile group offers further functionalization potential, enabling diverse derivatization pathways. This compound exhibits stability under standard conditions and demonstrates compatibility with various organic reactions. Its structural features make it a promising intermediate for developing bioactive molecules, particularly in medicinal chemistry where trifluoromethylated compounds are increasingly sought after for their metabolic stability and lipophilicity.
Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- structure
33469-11-3 structure
Product name:Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-
CAS No:33469-11-3
MF:C11H6N3F3
MW:237.18064
CID:1465079
PubChem ID:71361122

Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-
    • 4-[5-(trifluoromethyl)-1H-imidazol-2-yl]benzonitrile
    • SCHEMBL18865669
    • SY333304
    • 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]benzonitrile
    • 4-[5-(Trifluoromethyl)-1H-imidazol-2-yl]-benzonitrile
    • AT22466
    • AKOS040768417
    • WS-01129
    • GS4025
    • Benzonitrile, 4-[5-(trifluoromethyl)-1H-imidazol-2-yl]-
    • XKYKGKIPBXUMIK-UHFFFAOYSA-N
    • AT20248
    • A1-35047
    • 4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)benzonitrile
    • MFCD20486302
    • starbld0006354
    • 4-[4-(Trifluoromethyl)-2-imidazolyl]benzonitrile
    • DTXSID00784873
    • 4-(5-(TRIFLUOROMETHYL)-1H-IMIDAZOL-2-YL)BENZONITRILE
    • 33469-11-3
    • DB-068825
    • Inchi: InChI=1S/C11H6F3N3/c12-11(13,14)9-6-16-10(17-9)8-3-1-7(5-15)2-4-8/h1-4,6H,(H,16,17)
    • InChI Key: XKYKGKIPBXUMIK-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C#N)C2=NC=C(N2)C(F)(F)F

Computed Properties

  • Exact Mass: 237.05148
  • Monoisotopic Mass: 237.05138169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.47

Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Aaron
AR00CM7A-250mg
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-
33469-11-3 95%
250mg
$74.00 2025-02-11
Aaron
AR00CM7A-1g
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-
33469-11-3 95%
1g
$138.00 2025-02-11
abcr
AB590504-5g
4-[5-(Trifluoromethyl)-1H-imidazol-2-yl]benzonitrile; .
33469-11-3
5g
€677.70 2024-07-24
1PlusChem
1P00CLYY-25g
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-
33469-11-3 98%
25g
$816.00 2024-05-05
Aaron
AR00CM7A-100g
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-
33469-11-3 98%
100g
$2410.00 2023-12-14
abcr
AB590504-10g
4-[5-(Trifluoromethyl)-1H-imidazol-2-yl]benzonitrile; .
33469-11-3
10g
€928.80 2024-07-24
Aaron
AR00CM7A-500mg
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-
33469-11-3 95%
500mg
$102.00 2025-02-11
A2B Chem LLC
AF87546-1g
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-
33469-11-3 98%
1g
$110.00 2024-04-20
A2B Chem LLC
AF87546-100g
Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-
33469-11-3 98%
100g
$2460.00 2024-04-20
Ambeed
A1445235-5g
4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)benzonitrile
33469-11-3 98%
5g
$303.0 2024-04-20

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Amadis Chemical Company Limited
(CAS:33469-11-3)Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-
A18654
Purity:99%/99%/99%
Quantity:5g/25g/100g
Price ($):273.0/800.0/2169.0